![molecular formula C13H16F3N3O B2703529 N-(1-(3-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl)acetamide CAS No. 2034462-42-3](/img/structure/B2703529.png)
N-(1-(3-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-(3-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C13H16F3N3O and its molecular weight is 287.286. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
The chemical structure and synthesis techniques for compounds related to N-(1-(3-(trifluoromethyl)pyridin-2-yl)piperidin-4-yl)acetamide have been explored in several studies. One study detailed the synthesis and biological evaluation of diversified 1H-pyrazolo[3,4-b]pyridine derivatives as potent inhibitors for acetylcholinesterase and amyloid β aggregation, indicating potential applications in Alzheimer's disease treatment (Umar et al., 2019). Another research highlighted the rearrangement of 4-amino-3-halo-pyridines by nucleophilic aromatic substitution, showcasing a method for obtaining pyridin-4-yl α-substituted acetamide products (Getlik et al., 2013).
Biological Evaluation and Potential Therapeutic Applications
Several studies have evaluated the biological activities of compounds structurally similar to this compound, discovering potential therapeutic applications:
Alzheimer's Disease : The development of compounds as selective inhibitors of acetylcholinesterase and amyloid β aggregation suggests potential applications in treating Alzheimer's disease, with compounds exhibiting significant inhibitory activity and potential for inhibiting β-amyloid aggregation (Umar et al., 2019).
Corrosion Inhibition : Research into 2-(alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives has revealed their utility as corrosion inhibitors, offering insights into the application of similar compounds in materials science (Yıldırım & Cetin, 2008).
Memory Enhancement : A study on the synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide and its effects on memory in mice suggests possible applications in cognitive enhancement or the treatment of memory-related disorders (Li Ming-zhu, 2008).
Properties
IUPAC Name |
N-[1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3N3O/c1-9(20)18-10-4-7-19(8-5-10)12-11(13(14,15)16)3-2-6-17-12/h2-3,6,10H,4-5,7-8H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTESBTWGHRPUCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1CCN(CC1)C2=C(C=CC=N2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.